Cas no 10350-54-6 (Benzene, 1,4-bis[(3-methylphenoxy)methyl]-)

Benzene, 1,4-bis[(3-methylphenoxy)methyl]- structure
10350-54-6 structure
Product Name:Benzene, 1,4-bis[(3-methylphenoxy)methyl]-
CAS No:10350-54-6
MF:C22H22O2
MW:318.408886432648
CID:1137613
PubChem ID:18515579
Update Time:2025-04-20

Benzene, 1,4-bis[(3-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis[(3-methylphenoxy)methyl]-
    • 1,4-bis[(3-methylphenoxy)methyl]benzene
    • SCHEMBL1549250
    • 1,1'-[1,4-Phenylenebis(methyleneoxy)]bis(3-methylbenzene)
    • DTXSID50594323
    • 10350-54-6
    • Inchi: 1S/C22H22O2/c1-17-5-3-7-21(13-17)23-15-19-9-11-20(12-10-19)16-24-22-8-4-6-18(2)14-22/h3-14H,15-16H2,1-2H3
    • InChI Key: QSIDIAYLTGOVLD-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C)=C1)CC1C=CC(=CC=1)COC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 318.161979940g/mol
  • Monoisotopic Mass: 318.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 18.5Ų

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